4-Bromo-2,6-dimethylaniline
Cat. No. B044771
Key on ui cas rn:
24596-19-8
M. Wt: 200.08 g/mol
InChI Key: QGLAYJCJLHNIGJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07667064B2
Procedure details
21.3 ml (66.1 g, 0.413 mol) of bromine were added dropwise, while vigorously stirring, over ca. 20 minutes to a solution of 50.0 g (0.413 mol) of 2,6-dimethylaniline in 1200 cm3 of glacial acetic acid. This mixture was stirred for 2 hours at 40° C. The precipitate formed was filtered off, washed with 50 ml of acetic acid, and dried in air. Then, this white solid was added to a solution of 100 g of sodium hydroxide in 600 ml of water. This mixture was stirred for 30 minutes. The crude product was extracted with 3×100 ml of dichloromethane. The combined organic fractions were dried over Na2SO4 and evaporated to dryness. Fractional distillation gave a yellow liquid, bp 82-85° C./1 mm Hg. Yield 61.7 g (75%).
Identifiers
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REACTION_CXSMILES
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[Br:1]Br.[CH3:3][C:4]1[CH:10]=[CH:9][CH:8]=[C:7]([CH3:11])[C:5]=1[NH2:6]>C(O)(=O)C>[Br:1][C:9]1[CH:8]=[C:7]([CH3:11])[C:5]([NH2:6])=[C:4]([CH3:3])[CH:10]=1
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Inputs
Step One
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Name
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|
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Quantity
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21.3 mL
|
|
Type
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reactant
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|
Smiles
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BrBr
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Step Two
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Name
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Quantity
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50 g
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Type
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reactant
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Smiles
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CC1=C(N)C(=CC=C1)C
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Name
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Quantity
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1200 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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40 °C
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Stirring
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Type
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CUSTOM
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|
Details
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This mixture was stirred for 2 hours at 40° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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The precipitate formed
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FILTRATION
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Type
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FILTRATION
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|
Details
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was filtered off
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WASH
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Type
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WASH
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Details
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washed with 50 ml of acetic acid
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CUSTOM
|
Type
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CUSTOM
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|
Details
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dried in air
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ADDITION
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Type
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ADDITION
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Details
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Then, this white solid was added to a solution of 100 g of sodium hydroxide in 600 ml of water
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STIRRING
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Type
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STIRRING
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Details
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This mixture was stirred for 30 minutes
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Duration
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30 min
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EXTRACTION
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Type
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EXTRACTION
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Details
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The crude product was extracted with 3×100 ml of dichloromethane
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic fractions were dried over Na2SO4
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated to dryness
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DISTILLATION
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Type
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DISTILLATION
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Details
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Fractional distillation
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CUSTOM
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Type
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CUSTOM
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|
Details
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gave a yellow liquid, bp 82-85° C./1 mm Hg
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
